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Compound of Interest

Compound Name: PD 118440

Cat. No.: B1678594 Get Quote

Essential Safety and Handling Guide for PD
118440
Disclaimer: No specific safety data sheet or handling information was found for a compound

designated "PD 118440." The following guide is based on the safety protocols for para-

Dichlorobenzene (p-DCB), a hazardous crystalline aromatic hydrocarbon, and serves as a

representative example for handling similar laboratory chemicals. Researchers must consult

the specific Safety Data Sheet (SDS) for any chemical before handling.

This guide provides essential, immediate safety and logistical information for laboratory

professionals. It is designed to be a preferred source for clear, procedural, and step-by-step

guidance on the safe handling, storage, and disposal of hazardous chemical compounds.

Personal Protective Equipment (PPE)
When handling para-Dichlorobenzene or chemicals with similar hazards, a comprehensive

approach to personal protection is critical. The following PPE is mandatory to prevent exposure

through inhalation, skin contact, or eye contact.[1][2]

Engineering Controls:

Ventilation: Always handle this compound in a well-ventilated area. Use of a chemical fume

hood or other local exhaust ventilation is required to keep airborne concentrations below
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exposure limits.[1][3]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[4]

Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles are required.[2] A face shield may be

necessary for splash protection.

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., Viton or Nitrile).[2]

Lab Coat/Protective Clothing: A lab coat is mandatory. For larger quantities or risk of

significant exposure, a full protective suit may be necessary.[1]

Respiratory Protection: If ventilation is inadequate or if dusts are generated, a

NIOSH/MSHA-approved respirator with an appropriate cartridge for organic vapors is

required.[1][2]

Quantitative Data for para-Dichlorobenzene
The following table summarizes key quantitative data for para-Dichlorobenzene, which is

crucial for safe handling and storage.
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Property Value

Molecular Formula C₆H₄Cl₂

Molecular Weight 147.0 g/mol

Appearance White crystalline solid

Odor Mothball-like odor

Melting Point 53.5 °C (128.3 °F)

Boiling Point 174 °C (345.2 °F)

Flash Point 66 °C (150.8 °F) (Closed Cup)

Solubility in Water 0.08 g/L (at 25 °C)

Vapor Pressure 1.3 mmHg (at 25 °C)

Specific Gravity 1.248 g/mL

Lower Explosive Limit 2.5%

Experimental Protocols: Safe Handling and Disposal
Workflow
The following protocol outlines the step-by-step procedure for safely handling a hazardous

crystalline solid like para-Dichlorobenzene from receipt to disposal.

1. Preparation and Pre-Handling:

Read and understand the Safety Data Sheet (SDS) thoroughly before beginning any work.
Ensure the work area is clean and uncluttered.
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary PPE and ensure it is in good condition.
Prepare all necessary equipment and reagents for the experiment.

2. Handling the Compound:

Don all required PPE (gloves, lab coat, safety goggles).
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Conduct all manipulations of the solid compound within the chemical fume hood to avoid
inhalation of dust or vapors.
Use appropriate tools (spatulas, weighing paper) to handle the solid. Avoid creating dust.[3]
If transferring the compound, do so carefully to minimize the risk of spills.
Keep the container with the compound sealed when not in use.[5]

3. In Case of a Spill:

Minor Spill:
Use appropriate tools to carefully sweep up the spilled solid and place it in a labeled, sealed
container for hazardous waste.[1]
Clean the spill area with a suitable solvent and then with soap and water.
Major Spill:
Evacuate the immediate area and alert others.
If the spill is large or in a poorly ventilated area, contact your institution's environmental
health and safety department.
Wear appropriate respiratory protection and protective clothing before attempting to clean
up.[1]

4. Disposal Plan:

All waste materials, including contaminated PPE, weighing paper, and any unused
compound, must be disposed of as hazardous waste.[6]
Place all solid waste into a clearly labeled, sealed container for hazardous chemical waste.
Do not dispose of this chemical down the drain or in the regular trash.[7]
Follow all local, state, and federal regulations for hazardous waste disposal.[6]

5. Post-Handling:

Thoroughly clean the work area and any equipment used.
Remove PPE carefully, avoiding contamination of skin or clothing.
Wash hands and any exposed skin thoroughly with soap and water after handling.[3]
Store the compound in a cool, dry, well-ventilated area away from incompatible materials
such as strong oxidizing agents.[5] The storage area should be locked.[7]

Workflow for Safe Handling of Hazardous Solids
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Caption: Workflow for handling hazardous solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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